Cas no 65768-07-2 (1,3-Bis(nitromethyl)benzene)

• Product Name: 1,3-Bis(nitromethyl)benzene
• CAS No: 65768-07-2
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 2794557
• PubChem ID: 18400159
• Update Time: 2025-04-21

1,3-Bis(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• HADPRQUDADEXOA-UHFFFAOYSA-N
• SCHEMBL9321479
• DTXSID90593390
• 1,3-Bis(nitromethyl)benzene
• 65768-07-2

• Inchi： 1S/C8H8N2O4/c11-9(12)5-7-2-1-3-8(4-7)6-10(13)14/h1-4H,5-6H2
• InChI Key： HADPRQUDADEXOA-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=CC=C(C[N+](=O)[O-])C=1)=O

Computed Properties

• Exact Mass: 196.04840674Da
• Monoisotopic Mass: 196.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.6Ų